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Compound of Interest

Compound Name: 9-(Bromomethyl)anthracene

Cat. No.: B1265701 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis and purification of 9-
(Bromomethyl)anthracene, a key intermediate in organic synthesis and materials science.[1]

The compound, characterized by an anthracene backbone with a bromomethyl group at the 9-

position, is a valuable building block for the development of novel organic semiconductors,

fluorescent materials, and complex organic molecules.[1] This guide provides detailed

experimental protocols, quantitative data, and a visual representation of the synthetic workflow

to aid researchers in its safe and efficient preparation.

Physicochemical Properties
Property Value

CAS Number 2417-77-8

Molecular Formula C₁₅H₁₁Br[1]

Molecular Weight 271.15 g/mol [2]

Appearance Yellow solid[3]

Storage Store at 10°C - 25°C, protect from light[2]
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The most common and well-documented method for the synthesis of 9-
(Bromomethyl)anthracene is the bromination of 9-(Hydroxymethyl)anthracene (also known as

9-anthracenemethanol) using phosphorus tribromide (PBr₃).[3][4]

Reaction Scheme
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Caption: Reaction scheme for the synthesis of 9-(Bromomethyl)anthracene.

Experimental Protocol
This protocol is based on a general procedure for the bromination of 9-anthracenemethanol.[3]

[4]

Materials:

9-Anthracenemethanol

Toluene

Phosphorus tribromide (PBr₃)

Aqueous potassium carbonate solution

Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

Ice

Equipment:

Round-bottom flask
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Stirring apparatus (magnetic stirrer or overhead stirrer)

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

Recrystallization apparatus

Procedure:

Reaction Setup: In a round-bottom flask, suspend 9-anthracenemethanol (e.g., 2.0 g, 9.6

mmol) in toluene (100 ml).[3] Cool the suspension to 0 °C using an ice bath and stir the

mixture.

Addition of PBr₃: Add phosphorus tribromide (e.g., 1.2 mL, 12.51 mmol) dropwise to the

stirred suspension at 0 °C.[3]

Reaction: Maintain the reaction at 0 °C for 1 hour after the addition is complete.[3]

Subsequently, allow the reaction mixture to warm to room temperature and continue stirring

for another hour. The mixture should transform into a yellow solution.[3]

Quenching: Upon completion of the reaction, carefully quench the reaction by the slow

addition of an aqueous potassium carbonate solution (10 mL).[3] Alternatively, ice can be

added to the solution.[4]

Work-up: Transfer the mixture to a separatory funnel. Wash the organic layer with brine and

water.[4] Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.[4]

Purification: Filter off the drying agent and concentrate the organic phase under reduced

pressure using a rotary evaporator to obtain the crude product.[3] The resulting yellow

residue can be purified by recrystallization from toluene to yield greenish-yellow needles.[4]

Alternatively, fast column chromatography using a mixture of petroleum ether and ethyl

acetate (e.g., 2:1, v/v) as the eluent can be employed for purification.[3]
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Quantitative Data
Starting
Material

Reagent Solvent
Reaction
Time

Yield Reference

9-

Anthracenem

ethanol

PBr₃ Toluene 2 hours 54% [3]

9-

Anthracenem

ethanol

PBr₃ Toluene Overnight 93% [4]

Alternative Synthesis Route: Wohl-Ziegler Reaction
An alternative method for the synthesis of 9-(Bromomethyl)anthracene is the Wohl-Ziegler

reaction, which involves the bromination of 9-methylanthracene using N-Bromosuccinimide

(NBS).[5] This method proceeds via a free-radical mechanism.

Reaction Scheme

9-Methylanthracene

9-(Bromomethyl)anthracene

Initiator, Solvent

NBS
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Caption: Wohl-Ziegler bromination of 9-methylanthracene.

While this method is a valid synthetic route, detailed experimental protocols are less frequently

reported in the literature compared to the bromination of 9-anthracenemethanol.

Purification
The primary method for purifying 9-(Bromomethyl)anthracene is recrystallization. Toluene is a

commonly used solvent for this purpose, yielding greenish-yellow needles of the purified
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product.[4] For higher purity requirements, fast column chromatography can be utilized.[3]

Characterization
The identity and purity of the synthesized 9-(Bromomethyl)anthracene can be confirmed

using various analytical techniques, with Nuclear Magnetic Resonance (NMR) spectroscopy

being particularly informative.

¹H NMR Data (500 MHz, CDCl₃):

δ = 8.45 (s, 1H, Ar-10H)

δ = 8.27 (d, J=8.0 Hz, 2H, Ar-1,8H)

δ = 8.00 (d, J=8.0 Hz, 2H, Ar-4,5H)

δ = 7.62 (t, J=7.5 Hz, 2H, Ar-2,7H)

δ = 7.48 (t, J=7.5 Hz, 2H, Ar-3,6H)

δ = 5.50 (s, 2H, CH₂Br)[3]

Another source reports similar shifts: ¹H NMR (CDCl₃, 400 MHz, ppm): δ 8.47 (s, 1H), 8.28-

8.30 (d, 2H), 8.00-8.03 (d, 2H), 7.58-7.62 (d, 2H), 7.49-7.51 (d, 2H), 5.60 (s, 2H).[4]

Experimental Workflow Diagram
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Synthesis and Purification Workflow of 9-(Bromomethyl)anthracene
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Caption: A visual representation of the experimental workflow.
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Safety Considerations
Phosphorus tribromide is a corrosive and toxic compound and should be handled with

extreme care in a well-ventilated fume hood.

Brominated organic compounds are potentially toxic and should be handled with appropriate

personal protective equipment.[1]

Toluene is a flammable solvent.

This guide provides a comprehensive overview of the synthesis and purification of 9-
(Bromomethyl)anthracene. By following the detailed protocols and safety precautions,

researchers can effectively prepare this important chemical intermediate for a variety of

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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